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Compound of Interest

Compound Name: Bakkenolide Db

Cat. No.: B15496883 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Bakkenolide Db

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

cytotoxic properties of Bakkenolide Db, a sesquiterpenoid lactone isolated from Petasites

formosanus. This document is intended for researchers, scientists, and drug development

professionals interested in the potential therapeutic applications of this natural product.

Physicochemical Properties
Bakkenolide Db is a colorless oil. Key physical and chemical properties are summarized in the

table below.

Property Value Reference

Molecular Formula C₂₁H₂₈O₇S [1]

Molecular Weight 424.1556 g/mol [1]

Appearance Colorless oil [1]

Optical Rotation [α]D²⁷ -2° (c 0.20, MeOH) [1]

Spectroscopic Data
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The structural elucidation of Bakkenolide Db was accomplished through various spectroscopic

techniques. A summary of the key spectral data is provided below.

Spectroscopic Data Value Reference

UV λmax (MeOH) 286 nm (log ε 3.09) [1]

IR νmax (KBr) 1770, 1747, 1716 cm⁻¹ [1]

High-Resolution Mass Spec

(HR-MS) m/z

424.1552 [M]⁺ (Calcd. for

C₂₁H₂₈O₇S: 424.1556)
[1]

Mass Spec (MS) m/z (rel. int.)
424 [M]⁺ (25), 382 (62), 248

(22), 230 (100)
[1]

Cytotoxicity
Bakkenolide Db has demonstrated cytotoxic activity against a panel of human cancer cell

lines. The half-maximal inhibitory concentration (IC₅₀) values are presented in the table below.

Cell Line Cancer Type IC₅₀ (µg/mL) Reference

P-388 Murine Leukemia 3.9 [1]

A549
Human Lung

Carcinoma
4.1 [1]

MCF-7
Human Breast

Adenocarcinoma
4.3 [1]

HCT-116
Human Colon

Carcinoma
>10 [1]

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the literature

for the characterization and evaluation of Bakkenolide Db.

Isolation and Purification of Bakkenolide Db
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The isolation of Bakkenolide Db from the roots of Petasites formosanus was performed as

described by Wu et al. (1999). A generalized workflow is as follows:

Dried roots of
Petasites formosanus Extraction with MeOH Partition with

n-hexane and H₂O EtOAc extract Silica gel column
chromatography

Elution with
n-hexane-EtOAc gradient Preparative HPLC Pure Bakkenolide Db

Click to download full resolution via product page

Isolation workflow for Bakkenolide Db.

Cytotoxicity Assay (MTT Assay)
The cytotoxic activity of Bakkenolide Db against various cancer cell lines was determined

using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Protocol:

Cell Seeding: Cancer cells were seeded into 96-well plates at a density of 5 x 10³ cells/well

and allowed to attach overnight.

Compound Treatment: The cells were then treated with various concentrations of

Bakkenolide Db and incubated for a specified period (e.g., 48 or 72 hours).

MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) was added to

each well, and the plates were incubated for an additional 4 hours at 37°C.

Formazan Solubilization: The supernatant was removed, and dimethyl sulfoxide (DMSO)

was added to each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance was measured at a wavelength of 570 nm using

a microplate reader.

IC₅₀ Calculation: The IC₅₀ value, the concentration of the compound that inhibits 50% of cell

growth, was calculated from the dose-response curves.

Seed cells in
96-well plate

Add Bakkenolide Db
(various concentrations)

Incubate for
48-72 hours Add MTT solution Incubate for 4 hours Add DMSO to

dissolve formazan
Read absorbance

at 570 nm Calculate IC₅₀
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Click to download full resolution via product page

Experimental workflow for the MTT assay.

Putative Signaling Pathway of Bakkenolide Db-
Induced Apoptosis
While the precise molecular mechanism of Bakkenolide Db-induced cytotoxicity has not been

fully elucidated, its cytotoxic nature suggests the induction of apoptosis. Based on the known

mechanisms of other cytotoxic natural products and related bakkenolides, a putative signaling

pathway is proposed below. This pathway is hypothetical and requires experimental validation.

The proposed pathway involves the activation of the intrinsic apoptosis pathway, initiated by

cellular stress induced by Bakkenolide Db. This leads to the release of cytochrome c from the

mitochondria, followed by the activation of a caspase cascade, ultimately resulting in apoptotic

cell death.
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Putative signaling pathway for Bakkenolide Db-induced apoptosis.
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Disclaimer: The signaling pathway presented is a hypothetical model based on the cytotoxic

nature of Bakkenolide Db and general knowledge of apoptosis. Further experimental studies

are required to validate the specific molecular targets and signaling cascades involved in the

biological activity of Bakkenolide Db.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15496883?utm_src=pdf-body
https://www.benchchem.com/product/b15496883?utm_src=pdf-body
https://www.benchchem.com/product/b15496883?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/326352451_Bufadienolides_from_Venenum_Bufonis_Inhibit_mTOR-Mediated_Cyclin_D1_and_Retinoblastoma_Protein_Leading_to_Arrest_of_Cell_Cycle_in_Cancer_Cells
https://www.benchchem.com/product/b15496883#physical-and-chemical-properties-of-bakkenolide-db
https://www.benchchem.com/product/b15496883#physical-and-chemical-properties-of-bakkenolide-db
https://www.benchchem.com/product/b15496883#physical-and-chemical-properties-of-bakkenolide-db
https://www.benchchem.com/product/b15496883#physical-and-chemical-properties-of-bakkenolide-db
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15496883?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15496883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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